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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vitro characterization of
TDO034, a potent and selective inhibitor of Histone Deacetylase 11 (HDAC11). Detailed
protocols for key assays are provided to enable researchers to effectively utilize TD034 in their
studies.

Introduction

TDO034 is a novel, reversible, and noncovalent small molecule inhibitor of HDAC11.[1][2] It
exhibits high potency and selectivity for HDAC11 over other HDAC isoforms and sirtuins.[1][2]
The primary mechanism of action of TD034 is the inhibition of the defatty acylation activity of
HDAC11, with a key known substrate being Serine Hydroxymethyltransferase 2 (SHMT2).[1][2]
By inhibiting HDAC11, TD034 has been shown to increase the fatty acylation of SHMT2 and
modulate downstream signaling pathways, including the regulation of YAP1 levels.[1] These
characteristics make TD034 a valuable tool for investigating the biological roles of HDAC11
and for potential therapeutic development, particularly in areas such as oncology.[1]

Quantitative Data Summary
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The following tables summarize the key quantitative data for TD034 in various in vitro assays.

Table 1: In Vitro Potency of TD034 against HDAC11

Parameter Value Reference
IC50 5.1 nM [1][2]
Ki 1.5 nM [1][2]

Table 2: Cellular Activity of TD034

. Effective
Assay Cell Line . Effect Reference
Concentration

Significant
SHMT?2 Fatty _ .
) HEK293T 2 uM increase in fatty [1]
Acylation ]
acylation
Significant
YAP1 Protein reduction in
A549 5-10 uM ] [1]
Levels YAPL1 protein
levels
YAP1 Target
Gene mRNA Decrease in
Ab49 5-10 uM [1]
Levels (CTGF, MRNA levels

CYR61)

Signaling Pathways

The following diagrams illustrate the key signaling pathways modulated by TD034.
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Caption: Mechanism of action of TD034.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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